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Compound of Interest

Compound Name: Basic red 2

Cat. No.: B3428820

Essential Safety and Handling Guide for Basic Red 2

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Basic Red 2 (also known as Safranine O) in a laboratory setting.
The information is intended for researchers, scientists, and drug development professionals to
ensure safe handling and mitigate risks.

Chemical and Physical Properties

Basic Red 2 is a synthetic organic compound widely used as a biological stain and in various
industrial applications. It is important to be aware of its properties to handle it safely.
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Property Value Reference
Synonyms Safranine O, C.I. 50240
CAS Number 477-73-6
Molecular Formula C20H19CIN4
Molecular Weight 350.85 g/mol
Dark green or reddish-brown
Appearance
powder
Melting Point >240°C (decomposes)
Flash Point 46°C
Soluble in water (red solution)
Solubility and ethanol (red solution with
yellow fluorescence).
Room temperature, in a cool,
Storage dry, well-ventilated area. Keep

container tightly closed.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimize exposure to Basic Red 2. The
minimum required PPE for handling this chemical includes a lab coat, protective eyewear, and
gloves.
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PPE Category

Item

Specifications and
Rationale

Eye and Face Protection

Safety Goggles or Face Shield

Required to protect against
splashes and dust. Basic Red
2 is classified as irritating to
the eyes and can cause
serious eye damage. Goggles
are necessary for protection
against liquid splashes and
chemical vapors. A face shield
should be used in conjunction
with goggles when there is a

significant splash risk.

Hand Protection

Chemical-Resistant Gloves

Disposable nitrile gloves are
the minimum requirement for
incidental contact. Gloves must
be inspected before use and
removed immediately after
contact with the chemical. For
prolonged handling or when
working with solutions, more
robust gloves may be

necessary.

Body Protection

Laboratory Coat

A lab coat should be worn to
protect the skin and personal
clothing from dust and

splashes.

Respiratory Protection

NIOSH/MSHA Approved

Respirator

Generally not required under
normal laboratory use with
adequate ventilation. However,
if dust formation is unavoidable
or if exposure limits are
exceeded, a respirator is
necessary to avoid breathing

in dust.
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Operational Plans and Handling Procedures

Adherence to standard operating procedures is crucial for the safe handling of Basic Red 2.

General Handling Protocol

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible. Read the Safety Data Sheet (SDS) thoroughly.

» Ventilation: Handle Basic Red 2 in a well-ventilated area, preferably within a chemical fume
hood to minimize inhalation of dust.

o Weighing: Weigh the solid powder carefully to avoid creating dust. Use a spatula and weigh
paper or a weighing boat.

o Dissolving: When preparing solutions, add the solid powder slowly to the solvent (e.g., water
or ethanol) to prevent splashing.

e Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if
gloves were worn.

o Storage: Keep the container tightly closed when not in use and store it in a designated,
properly labeled area.

Emergency and Disposal Plans

A clear plan for emergencies and waste disposal is mandatory for any laboratory working with
hazardous chemicals.

First Aid and Exposure Response
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Exposure Route First Aid Protocol

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,
Eye Contact holding the eyelids open. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Remove all contaminated clothing immediately.
) Wash the affected skin area with plenty of soap
Skin Contact o .
and water. If irritation or other symptoms persist,

seek medical attention.

Move the exposed person to fresh air. If
Inhalation breathing is difficult or stops, provide artificial

respiration. Seek medical attention.

DO NOT induce vomiting. Rinse the mouth
) thoroughly with water. Never give anything by
Ingestion .
mouth to an unconscious person. Seek

immediate medical attention.

Spill Response Protocol

In the event of a spill, follow these steps to ensure safety and proper cleanup.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.
Restrict access to the spill area.

o Ventilate: Ensure the area is well-ventilated. Close the lab door to contain vapors.

o Don PPE: Wear appropriate PPE, including a lab coat, goggles, and chemical-resistant
gloves. If the spill generates significant dust, respiratory protection is required.

o Containment: For solid spills, carefully sweep up the material to avoid raising dust and place
it in a labeled container for disposal. For liquid spills, cover with an inert absorbent material
like vermiculite or sand.
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e Cleanup: Collect the absorbent material and place it into a suitable, labeled container for
hazardous waste disposal.

o Decontaminate: Clean the spill area with soap and water.
o Dispose: Dispose of all contaminated materials (including PPE) as hazardous waste.

o Report: Report the spill to the laboratory supervisor or Environmental Health and Safety
office.

Chemical Spill Response Workflow
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Workflow for Basic Red 2 Spill Response

Initial Response

Alert Others & Evacuate Area

Assess Spill Size & Hazard

Prepgration

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Gather Spill Kit Materials

Clegnup

Contain Spill with Absorbent
(Avoid Raising Dust)

Collect Contaminated Material

Clean Spill Area

Finalization

Package & Label Waste

Report Incident to Supervisor/EHS

Click to download full resolution via product page

Caption: Logical workflow for responding to a Basic Red 2 chemical spill.
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Waste Disposal Plan

All waste contaminated with Basic Red 2 must be treated as hazardous waste and disposed of
according to institutional and local regulations.

e Solid Waste: Collect solid Basic Red 2 powder, contaminated weighing paper, and used
absorbent materials in a clearly labeled, sealed, and puncture-resistant hazardous waste
container.

» Liquid Waste: Collect aqueous solutions of Basic Red 2 in a designated, sealed, and
properly labeled hazardous waste container. Do not pour solutions down the drain.
Concentrated dyes must be collected for waste pickup.

o Contaminated Items: Dispose of contaminated gloves, lab coats, and other disposable items
in a designated hazardous waste bag.

o Empty Containers: The first rinse of an empty container must be collected and disposed of
as hazardous waste. After thorough rinsing, the container can be managed according to
institutional guidelines.

e Pickup: Request a hazardous waste pickup from your institution's Environmental Health and
Safety (EHS) department as soon as containers are full.

 To cite this document: BenchChem. [Personal protective equipment for handling Basic red
2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3428820#personal-protective-equipment-for-
handling-basic-red-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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